Cas no 5337-37-1 (Tris(4-methylpentan-2-yl) Borate)

• Product Name: Tris(4-methylpentan-2-yl) Borate
• CAS No: 5337-37-1
• MF: C₁₈H₃₉BO₃
• MW: 314.31146645546
• CID: 1585732
• PubChem ID: 21424
• Update Time: 2025-04-21

Tris(4-methylpentan-2-yl) Borate Chemical and Physical Properties

Names and Identifiers

• tris(4-methylpentan-2-yl) borate
• BORIC ACID, TRIS(4-METHYL-2-PENTYL) ESTER
• BRN 1725304
• Tris-(1.3-dimethyl-butyl)-borat
• tris(2-methyl-4-pentyloxy)borane
• 2-Pentanol, 4-methyl-, triester with boric acid
• boric acid tris-(1,3-dimethyl-butyl ester)
• NSC782
• Tri(methylisobutylcarbinyl)borate
• (Methylisobutylcarbinyl) borate, tri-
• Borsaeure-tris-(1,3-dimethyl-butylester)
• Tris(2-methyl-4-pentyloxy)boran
• AC1L2IAP
• Boric acid tris(1,3-dimethylbutyl) ester
• Tetrahydropyran-4- carboxylic acid
• SCHEMBL716820
• 2-Pentanol, 4-methyl-, triester with boric acid (H3BO3)
• NSC-782
• ARFPYOUWHGVCEE-UHFFFAOYSA-N
• Boric acid tris(1,3-dimethylbutyl)ester
• DTXSID70968007
• Tri(4-methyl-2-pentyl) Borate
• NSC 782
• 2-Pentanol, triester with boric acid
• 4-01-00-01720 (Beilstein Handbook Reference)
• 5337-37-1
• Tris(4-methylpentan-2-yl) Borate

• Inchi： 1S/C18H39BO3/c1-13(2)10-16(7)20-19(21-17(8)11-14(3)4)22-18(9)12-15(5)6/h13-18H,10-12H2,1-9H3
• InChI Key： ARFPYOUWHGVCEE-UHFFFAOYSA-N
• SMILES： O(B(OC(C)CC(C)C)OC(C)CC(C)C)C(C)CC(C)C

Computed Properties

• Exact Mass: 314.29900
• Monoisotopic Mass: 314.2992253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 5.32490